Cas no 1105219-82-6 (1-6-(furan-2-yl)pyridazin-3-yl-N-phenylpiperidine-4-carboxamide)

• Product Name: 1-6-(furan-2-yl)pyridazin-3-yl-N-phenylpiperidine-4-carboxamide
• CAS No: 1105219-82-6
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 5790475
• PubChem ID: 30866962
• Update Time: 2025-10-22

1-6-(furan-2-yl)pyridazin-3-yl-N-phenylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(furan-2-yl)pyridazin-3-yl-N-phenylpiperidine-4-carboxamide
• 1-[6-(furan-2-yl)pyridazin-3-yl]-N-phenylpiperidine-4-carboxamide
• 1-(6-(furan-2-yl)pyridazin-3-yl)-N-phenylpiperidine-4-carboxamide
• F5528-1295
• 1105219-82-6
• AKOS024512395

• Inchi： 1S/C20H20N4O2/c25-20(21-16-5-2-1-3-6-16)15-10-12-24(13-11-15)19-9-8-17(22-23-19)18-7-4-14-26-18/h1-9,14-15H,10-13H2,(H,21,25)
• InChI Key： CFUFJTTXGHGIMX-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2=CC=C(C3=CC=CO3)N=N2)CC1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 348.15862589g/mol
• Monoisotopic Mass: 348.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.3Ų

Additional information on 1-6-(furan-2-yl)pyridazin-3-yl-N-phenylpiperidine-4-carboxamide

1-6-(Furan-2-yl)pyridazin-3-yl-N-phenylpiperidine-4-carboxamide (CAS No. 1105219-82-6): A Comprehensive Overview

The compound 1-6-(furan-2-yl)pyridazin-3-yl-N-phenylpiperidine-4-carboxamide, identified by the CAS number 1105219-82-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising pharmacological profiles. The molecule consists of a pyridazine ring substituted with a furan moiety at the 6-position and an N-substituted piperidine carboxamide group at the 3-position, making it a versatile platform for further chemical modifications and functionalizations.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of anticancer agents. The integration of the furan group into the pyridazine framework introduces additional electronic and steric effects, which can enhance the molecule's bioavailability and target specificity. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and proteasomes. These findings underscore its potential as a lead compound for anti-cancer therapeutics.

In addition to its pharmacological applications, 1105219-82-6 has also been explored for its role in materials science. The molecule's ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of novel metallopolymers and hybrid materials. Recent advancements in this field have leveraged the compound's structural flexibility to create materials with enhanced mechanical strength and thermal stability, opening new avenues for its use in advanced composites and electronic devices.

The synthesis of 1105219-82-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Key steps include the formation of the pyridazine ring through a diazotization reaction, followed by the introduction of the furan substituent via a Suzuki coupling reaction. The final step involves the attachment of the N-substituted piperidine carboxamide group, which is achieved through a nucleophilic acyl substitution reaction. This synthetic pathway has been optimized to ensure high yields and excellent purity, making it suitable for large-scale production.

From an environmental perspective, researchers have conducted life cycle assessments (LCAs) to evaluate the ecological footprint of producing 1105219-82-6. These studies have identified several areas for improvement, such as reducing energy consumption during the synthesis process and minimizing waste generation. By adopting green chemistry principles, such as using renewable feedstocks and implementing catalytic processes, the production of this compound can be made more sustainable without compromising its quality or performance.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of 1105219-82-6 to unlock its full potential across diverse applications. For instance, chemists are exploring methods to introduce additional functional groups into the molecule to enhance its solubility, stability, and bioavailability. Meanwhile, materials scientists are investigating its compatibility with other polymers and nanoparticles to develop advanced materials for biomedical devices and energy storage systems.

In conclusion, 1105219-82=6, or 1-(furan-pyridazinyl)-N-substituted piperidine carboxamide, represents a cutting-edge compound with vast opportunities in drug discovery, materials science, and sustainable chemistry. Its unique structure, combined with its versatile reactivity and promising biological activity, positions it as a key player in advancing modern scientific research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to various industries in the coming years.